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Compound of Interest

Compound Name: DL-Mannitol-13C

Cat. No.: B12419977 Get Quote

In-Depth Technical Guide to DL-Mannitol-13C6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of DL-Mannitol-13C6, a stable

isotope-labeled compound crucial for metabolic research. This document details its chemical

properties, applications, and a general experimental protocol for its use in metabolic flux

analysis.

Core Compound Information
DL-Mannitol-13C6 is the uniformly labeled stable isotope form of DL-Mannitol, where all six

carbon atoms are the carbon-13 isotope. It is important to note that while the DL-racemic

mixture is specified, commercially available and researched forms are predominantly the D-

isomer, D-Mannitol-13C6. The information presented herein primarily pertains to the D-isomer

due to the availability of data.

Chemical and Physical Properties
The fundamental chemical identifiers and physical properties of D-Mannitol-13C6 are

summarized in the table below.
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Property Value Reference

CAS Number
287112-34-9 (for D-[UL-

13C6]Mannitol)
[1][2][3][4]

Molecular Formula ¹³C₆H₁₄O₆ [3][5][6]

Molecular Weight 188.13 g/mol [3][5][6][7]

Synonyms

D-[UL-13C6]Mannitol, D-

Mannitol (U-13C6, 99%), ¹³C₆-

Mannite

[3][4]

Form Solid [4][7]

Appearance White to Off-White [4]

Melting Point 167-170 °C [4][7]

Isotopic Purity 99 atom % ¹³C [7]

Applications in Research and Drug Development
The primary application of D-Mannitol-13C6 is as a tracer in ¹³C-Metabolic Flux Analysis (¹³C-

MFA). This technique is instrumental in quantifying the flow of carbon through intracellular

metabolic pathways. By introducing ¹³C-labeled substrates, such as D-Mannitol-13C6, into a

biological system, researchers can track the incorporation of ¹³C into various metabolites. This

allows for the elucidation of metabolic pathway activities and the identification of metabolic

bottlenecks, which is critical in disease research and drug development.

D-Mannitol-13C6 can also be utilized as an internal standard in quantitative analyses by

Nuclear Magnetic Resonance (NMR) or Mass Spectrometry (MS).

Experimental Protocols
A generalized experimental protocol for conducting a ¹³C-Metabolic Flux Analysis study using

D-Mannitol-13C6 is outlined below. Specific parameters will need to be optimized based on the

cell type and experimental objectives.

¹³C-Metabolic Flux Analysis Protocol
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Cell Culture and Isotope Labeling:

Culture cells to the desired confluence in a standard growth medium.

To initiate the labeling experiment, replace the standard medium with a specially

formulated medium containing D-Mannitol-13C6 as the carbon source tracer.

Incubate the cells for a duration sufficient to achieve isotopic steady-state, where the

labeling of intracellular metabolites is stable. This timeframe should be determined

empirically for the specific biological system.

Metabolite Extraction:

After the labeling period, rapidly quench the metabolic activity of the cells, typically using a

cold solvent such as liquid nitrogen or cold methanol.

Extract the intracellular metabolites using an appropriate solvent system, for example, a

mixture of methanol, acetonitrile, and water.

Sample Analysis:

Analyze the extracted metabolites using analytical techniques such as Gas

Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass

Spectrometry (LC-MS), or Nuclear Magnetic Resonance (NMR) spectroscopy.

These methods will determine the mass isotopomer distribution for key metabolites,

revealing the extent of ¹³C incorporation from the D-Mannitol-13C6 tracer.

Data Analysis and Flux Calculation:

The measured mass isotopomer distributions are then used in computational models to

estimate the intracellular metabolic fluxes.

This involves fitting the experimental data to a metabolic network model to solve for the

flux values that best explain the observed labeling patterns.

Visualizations
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The following diagrams illustrate a typical experimental workflow for ¹³C-Metabolic Flux

Analysis and the central metabolic pathways where D-Mannitol-13C6 is metabolized.

Experimental Workflow for ¹³C-Metabolic Flux Analysis

Preparation

Sample Processing

Analysis

Data Interpretation

Cell Culture

Isotope Labeling with
DL-Mannitol-13C6

Metabolic Quenching

Metabolite Extraction

LC-MS/GC-MS Analysis NMR Analysis

Metabolic Flux
Calculation

Click to download full resolution via product page

Caption: A generalized workflow for a ¹³C-Metabolic Flux Analysis experiment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12419977?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Central Metabolic Pathways of Mannitol
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Caption: Involvement of Mannitol in central carbon metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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